N-(2-methoxy-5-methylphenyl)-N'-(5-methyl-2-pyridinyl)urea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-(5-methylpyridin-2-yl)urea
• InChI: InChI=1S/C15H17N3O2/c1-10-4-6-13(20-3)12(8-10)17-15(19)18-14-7-5-11(2)9-16-14/h4-9H,1-3H3,(H2,16,17,18,19)
• InChI Key: XRFXBAQHLIIKNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2=NC=C(C=C2)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

MMPU was first synthesized and characterized in 2006 by a group of researchers led by Dr. James McNamara at Duke University. Since then, several studies have been conducted to investigate the pharmacological properties of MMPU and its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of MMPU is not fully understood, but it is believed to involve modulation of the activity of voltage-gated sodium channels in the brain. Specifically, MMPU has been shown to selectively inhibit the activity of Nav1.6 and Nav1.7 sodium channels, which are known to play a role in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
In addition to its effects on sodium channel activity, MMPU has also been shown to modulate the activity of other ion channels, including calcium channels and potassium channels. These effects may contribute to the compound's overall pharmacological profile and its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of MMPU as a research tool is its specificity for certain sodium channels, which allows for targeted modulation of neuronal activity. However, one limitation is the lack of data on the compound's long-term safety and potential side effects, which may limit its clinical utility.

Future Directions

There are several potential future directions for research on MMPU and related compounds. One area of focus is the development of more selective sodium channel inhibitors that can target specific subtypes of sodium channels with greater precision. Another area of interest is the potential use of MMPU and related compounds as novel therapeutics for other neurological disorders, such as migraine and multiple sclerosis. Finally, there is also interest in exploring the potential use of MMPU as a research tool for studying the role of sodium channels in neuronal function and disease.

Synthesis Methods

The synthesis of MMPU involves a multi-step process that begins with the reaction of 2-methoxy-5-methylphenylamine and 5-methyl-2-pyridinecarboxylic acid to form the intermediate product, 2-(2-methoxy-5-methylphenyl)-5-methylpyridine-3-carboxamide. This intermediate is then converted to the final product, MMPU, through a reaction with phosgene and ammonia.

Scientific Research Applications

MMPU has been studied extensively in the context of neurological disorders such as epilepsy and neuropathic pain. In animal models of epilepsy, MMPU has been shown to reduce the frequency and severity of seizures, as well as increase the threshold for seizure induction. Similarly, in models of neuropathic pain, MMPU has been shown to reduce pain behaviors and increase pain threshold.